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Compound of Interest

Compound Name: Dicyclohexylphosphine

Cat. No.: B1630591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dicyclohexylphosphine ((C₆H₁₁)₂PH), a valuable organophosphorus compound utilized as a

ligand in catalysis and organic synthesis, presents a significant safety challenge due to its

pyrophoric nature.[1][2] This technical guide provides an in-depth analysis of the pyrophoric

characteristics of dicyclohexylphosphine, offering detailed handling protocols and safety

information critical for professionals in research and drug development.

Core Concepts: Understanding Pyrophoricity
Pyrophoric substances are liquids or solids that can ignite spontaneously in air at or below

54.5°C (130°F).[3] This hazardous property arises from the substance's high reactivity with

oxygen and moisture in the atmosphere. Dicyclohexylphosphine is classified as a Pyrophoric

Liquid, Category 1, indicating that it catches fire spontaneously if exposed to air.[2] The

presence of a P-H bond and the electron-donating cyclohexyl rings contribute to its high

reactivity.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

dicyclohexylphosphine relevant to its handling and pyrophoric nature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1630591?utm_src=pdf-interest
https://www.benchchem.com/product/b1630591?utm_src=pdf-body
https://www.researchgate.net/post/How-pyrophoric-is-dicyclohexylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylphosphine
https://www.benchchem.com/product/b1630591?utm_src=pdf-body
https://www.ehs.uci.edu/sop/primary-banded/Pyrophorics.docx
https://www.benchchem.com/product/b1630591?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylphosphine
https://www.researchgate.net/post/How-pyrophoric-is-dicyclohexylphosphine
https://www.benchchem.com/product/b1630591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₂₃P [2]

Molecular Weight 198.28 g/mol [2]

Appearance Colorless to light yellow liquid

Boiling Point 129 °C @ 8 mmHg [1]

GHS Hazard Classification
Pyrophoric liquids, Category 1

(H250)
[2]

Experimental Protocols for Handling Pyrophoric
Materials
Due to the inherent dangers, the handling of dicyclohexylphosphine requires strict adherence

to established safety protocols. The following is a generalized experimental protocol for the

safe handling of pyrophoric liquids, based on standard laboratory practices.

I. Preparation and Inert Atmosphere
Risk Assessment: Conduct a thorough risk assessment before any experiment.

Fume Hood: All manipulations must be performed in a certified chemical fume hood with the

sash positioned as low as possible.[4]

Inert Atmosphere: A glovebox or Schlenk line apparatus is essential to handle

dicyclohexylphosphine under an inert atmosphere (e.g., argon or nitrogen).[4][5]

Glassware: All glassware must be oven-dried and cooled under a stream of inert gas to

remove any moisture.

Personal Protective Equipment (PPE):

Flame-resistant lab coat.

Chemical splash goggles and a face shield.
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Chemical-resistant gloves (e.g., nitrile or neoprene).[4]

Fire-retardant gloves may be worn over chemical-resistant gloves.

II. Transfer of Dicyclohexylphosphine
The transfer of dicyclohexylphosphine should be carried out using either a syringe or a

cannula (double-tipped needle) technique under a positive pressure of inert gas.

A. Syringe Transfer (for small volumes)

Purge a clean, dry syringe with inert gas.

Puncture the septum of the dicyclohexylphosphine container with the inert gas line needle

to maintain positive pressure.

Carefully draw the desired volume of the liquid into the syringe.

Remove the syringe and immediately insert the needle into the septum of the reaction

vessel.

Slowly dispense the liquid into the reaction vessel.

B. Cannula Transfer (for larger volumes)

Insert one end of the cannula into the dicyclohexylphosphine container and the other end

into the reaction vessel, both under a positive pressure of inert gas.

The pressure difference will facilitate the transfer of the liquid.

III. Quenching and Disposal
Quenching: Unused or residual dicyclohexylphosphine must be quenched carefully. This is

typically done by slowly adding a less reactive solvent (e.g., isopropanol) to the phosphine

solution under an inert atmosphere and with cooling.

Disposal: The quenched solution and any contaminated materials must be disposed of as

hazardous waste in accordance with institutional and regulatory guidelines.
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Visualizing Safe Handling and Reactivity
To further clarify the critical procedures and the chemical nature of dicyclohexylphosphine's

pyrophoricity, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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